Cas no 832731-45-0 (Phosphonic acid, [6-(1H-pyrrol-1-yl)hexyl]-)

• Product Name: Phosphonic acid, [6-(1H-pyrrol-1-yl)hexyl]-
• CAS No: 832731-45-0
• MF: C₁₀H₁₈NO₃P
• MW: 231.228583812714
• CID: 674070
• PubChem ID: 71415790
• Update Time: 2025-04-19

Phosphonic acid, [6-(1H-pyrrol-1-yl)hexyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [6-(1H-pyrrol-1-yl)hexyl]-
• 6-pyrrol-1-ylhexylphosphonic acid
• 832731-45-0
• [6-(1H-Pyrrol-1-yl)hexyl]phosphonic acid
• DTXSID70835200

• Inchi： 1S/C10H18NO3P/c12-15(13,14)10-6-2-1-3-7-11-8-4-5-9-11/h4-5,8-9H,1-3,6-7,10H2,(H2,12,13,14)
• InChI Key： HSBAPHHMTKNWLT-UHFFFAOYSA-N
• SMILES： P(CCCCCCN1C=CC=C1)(=O)(O)O

Computed Properties

• Exact Mass: 231.10243043g/mol
• Monoisotopic Mass: 231.10243043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.5Ų